Cas no 477848-84-3 (N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide
• CAS No: 477848-84-3
• MF: C₂₀H₂₄N₂O₂
• MW: 324
• CID: 4652376
• Update Time: 2025-10-21

N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-CYCLOHEPTYL-5-(2-METHYLBENZOYL)-1H-PYRROLE-2-CARBOXAMIDE
• 1H-Pyrrole-2-carboxamide, N-cycloheptyl-5-(2-methylbenzoyl)-
• N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide

• Inchi： InChI=1S/C20H24N2O2/c1-14-8-6-7-11-16(14)19(23)17-12-13-18(22-17)20(24)21-15-9-4-2-3-5-10-15/h6-8,11-13,15,22H,2-5,9-10H2,1H3,(H,21,24)
• InChI Key： GKZIRWLHANWCKD-UHFFFAOYSA-N
• SMILES： Cc1ccccc1C(=O)c2ccc([nH]2)C(=O)NC3CCCCCC3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 510.5±40.0 °C at 760 mmHg
• Flash Point: 262.5±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide

N-Cycloheptyl-5-(2-Methylbenzoyl)-1H-Pyrrole-2-Carboxamide: A Comprehensive Overview

N-Cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide, identified by the CAS number 477848-84-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide comprises a pyrrole ring substituted with a cycloheptyl group at the 2-position and a 2-methylbenzoyl group at the 5-position. This arrangement imparts the molecule with unique electronic and steric properties, which are crucial for its biological activity. The cycloheptyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes, while the 2-methylbenzoyl group introduces additional aromaticity and potential sites for hydrogen bonding.

Recent research has focused on the synthesis and characterization of this compound. A study published in Journal of Medicinal Chemistry explored the optimization of synthetic routes to enhance yield and purity. The authors reported that the use of microwave-assisted synthesis significantly reduced reaction times while maintaining product quality. This advancement is particularly relevant for large-scale production, making it more feasible for industrial applications.

In terms of biological activity, N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide has shown promise as a modulator of G-protein coupled receptors (GPCRs). GPCRs are integral to various physiological processes, including neurotransmission and immune response. By targeting specific GPCRs, this compound could potentially be used to treat conditions such as chronic pain, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models, suggesting a potential role in anti-inflammatory therapies.

The pharmacokinetic profile of this compound has also been extensively studied. Research conducted at the University of California revealed that it exhibits moderate oral bioavailability and a favorable half-life, indicating its suitability for chronic administration. Additionally, toxicological studies have shown that it has low acute toxicity, further supporting its potential as a therapeutic agent.

From a materials science perspective, the compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes with other molecules suggests applications in organic photovoltaics and light-emitting diodes (OLEDs). Recent advancements in this area have been documented in Nature Materials, where researchers demonstrated enhanced device performance using this compound as an active layer material.

In conclusion, N-cycloheptyl-5-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide (CAS No: 477848-84-3) is a versatile compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, biological activity, and material properties make it a valuable subject for ongoing research. As scientific understanding continues to evolve, this compound holds the potential to contribute significantly to both therapeutic development and advanced materials science.